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Compound of Interest

Compound Name: Diethyl succinate-2,2,3,3-d4

Cat. No.: B1601677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of Diethyl succinate-2,2,3,3-d4, a deuterated isotopologue of diethyl succinate.

This document is intended for researchers, scientists, and professionals in drug development

who utilize stable isotope-labeled compounds. The guide covers key chemical data, potential

synthetic routes, common applications, and safety information. All quantitative data are

presented in a clear, tabular format for ease of reference. Furthermore, this guide includes

detailed diagrams of experimental workflows generated using Graphviz (DOT language) to

illustrate the synthesis and application of this compound.

Core Chemical and Physical Properties
Diethyl succinate-2,2,3,3-d4, also known as diethyl butanedioate-2,2,3,3-d4, is a colorless

liquid.[1] It is the diethyl ester of succinic acid, isotopically labeled with deuterium at the 2 and 3

positions of the succinate backbone.[2] This labeling results in a mass shift of M+4 compared

to its non-deuterated counterpart.[3] Its primary utility in a research setting is as a tracer or as

an internal standard for quantitative analysis using techniques like NMR, GC-MS, or LC-MS.[4]

The core physicochemical properties of Diethyl succinate-2,2,3,3-d4 are summarized in the

table below. It is important to note that many physical properties are reported from the non-

deuterated form, Diethyl Succinate (CAS 123-25-1), as they are expected to be very similar.
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Property Value

IUPAC Name diethyl 2,2,3,3-tetradeuteriobutanedioate[5]

Synonyms Diethyl butanedioate-2,2,3,3-d4[2]

CAS Number 52089-62-0[3][5]

Molecular Formula C₂H₅O₂CCD₂CD₂CO₂C₂H₅[3]

Molecular Weight 178.22 g/mol [3][5]

Appearance Colorless liquid[1][6]

Melting Point -20 °C (lit.)[2][3]

Boiling Point 218 °C (lit.)[2][3]

Density 1.050 g/mL at 25 °C[2][3]

Refractive Index n20/D 1.419 (lit.)[2][3]

Flash Point 100 °C (212 °F) - closed cup[3]

Water Solubility Slightly soluble[7][8][9]

Isotopic Purity 98 atom % D[2][3]

Synthesis and Experimental Protocols
While specific, detailed synthesis protocols for the deuterated compound are not readily

available in the provided literature, the synthesis of its non-deuterated analogue, diethyl

succinate, is well-documented. These methods can be adapted using deuterated starting

materials.

Fischer Esterification of Succinic Acid-d4
A common method for preparing esters is the Fischer esterification. Diethyl succinate-2,2,3,3-
d4 would be synthesized by reacting succinic acid-2,2,3,3-d4 with ethanol in the presence of

an acid catalyst, such as concentrated sulfuric acid.[9]

General Experimental Protocol:
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Succinic acid-2,2,3,3-d4 is dissolved in an excess of absolute ethanol.

A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

The reaction mixture is refluxed for several hours to drive the equilibrium towards the ester

product.

After cooling, the excess ethanol is removed by distillation.

The remaining mixture is neutralized, typically with a sodium bicarbonate solution.

The organic layer containing the diethyl succinate-2,2,3,3-d4 is separated.

The crude product is washed with water and dried over an anhydrous drying agent (e.g.,

magnesium sulfate).

Final purification is achieved through fractional distillation under reduced pressure.[10]

Succinic Acid-d4 + Ethanol (excess)

H₂SO₄ (catalyst)

Reflux
(Heat)

Neutralization &
Extraction

Fractional
Distillation Diethyl Succinate-2,2,3,3-d4

Click to download full resolution via product page

Fischer Esterification of Succinic Acid-d4.

Reduction of Diethyl Fumarate
Another established method is the reduction of diethyl fumarate.[10] To obtain the deuterated

product, this would require a deuterated starting material or a reduction process that introduces

deuterium.

Applications in Research and Drug Development
The primary application of Diethyl succinate-2,2,3,3-d4 stems from its nature as a stable

isotope-labeled compound.
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Internal Standard in Quantitative Analysis
In analytical chemistry, particularly in mass spectrometry (GC-MS, LC-MS) and nuclear

magnetic resonance (NMR) spectroscopy, deuterated compounds are invaluable as internal

standards.[4] Because Diethyl succinate-2,2,3,3-d4 has nearly identical chemical and

physical properties to its non-deuterated counterpart, it co-elutes in chromatography and has

similar ionization efficiency. However, its higher mass allows it to be distinguished by a mass

spectrometer.

Typical Experimental Workflow (LC-MS):

Sample Preparation: The biological or environmental sample matrix is prepared to extract the

analyte of interest (diethyl succinate).

Spiking: A known quantity of Diethyl succinate-2,2,3,3-d4 (the internal standard) is added to

the extracted sample.

LC-MS Analysis: The spiked sample is injected into the LC-MS system. The analyte and the

internal standard are separated chromatographically and detected by the mass

spectrometer.

Quantification: The ratio of the analyte's signal to the internal standard's signal is calculated.

This ratio is then used to determine the precise concentration of the analyte in the original

sample by comparing it to a calibration curve.
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Use as an internal standard in LC-MS.

Metabolic Tracer
Diethyl succinate can cross biological membranes and is metabolized by the tricarboxylic acid

(TCA) cycle.[4][11] As such, the deuterated form can be used as a metabolic tracer to study the

flux through the TCA cycle and related metabolic pathways in cells or in vivo. Researchers can
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introduce Diethyl succinate-2,2,3,3-d4 to a biological system and then use mass spectrometry

to track the incorporation of the deuterium label into downstream metabolites.

Spectroscopic Data
Spectroscopic data is critical for confirming the identity and purity of Diethyl succinate-2,2,3,3-
d4.

Mass Spectrometry (MS): The electron ionization mass spectrum of the non-deuterated

compound is well-documented.[1][12][13] For the deuterated version, a characteristic M+4

mass shift is expected.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: In the proton NMR spectrum of the non-deuterated compound, characteristic

signals for the ethyl groups and the succinate methylene protons are observed.[1][14] For

the d4-labeled compound, the singlet corresponding to the methylene protons at

approximately 2.56 ppm would be absent.

¹³C NMR: The carbon spectrum of diethyl succinate shows four distinct signals.[1][14]

Deuterium labeling would cause the signal for the deuterated carbons to be split into a

multiplet and significantly broadened, or potentially disappear from the proton-decoupled

spectrum, depending on the experimental parameters.

Safety and Handling
Diethyl succinate-2,2,3,3-d4 is classified as a combustible liquid.[3] It may cause skin, eye,

and respiratory irritation.[5][7]

Hazard Codes: Xi (Irritant)[15][16]

Risk Statements: R36/37/38 (Irritating to eyes, respiratory system and skin)[15][16]

Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S36 (Wear suitable protective clothing)[15][16]

Storage: Store in a cool, dry place below +30°C in a tightly closed container.[15][17][18]
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It is recommended to handle this chemical in a well-ventilated area using appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Diethyl Succinate-
2,2,3,3-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601677#diethyl-succinate-2-2-3-3-d4-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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